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Compound of Interest

Compound Name: 1-Cyclohexylethanol

Cat. No.: B074718

This technical guide provides a comprehensive overview of the physical and chemical
properties of 1-Cyclohexylethanol, tailored for researchers, scientists, and professionals in
drug development. This document details experimental protocols, summarizes key data in a
structured format, and visualizes essential workflows and concepts.

Core Physical and Chemical Properties

1-Cyclohexylethanol, a secondary alcohol, presents as a colorless liquid with a faint,
characteristic odor. Its molecular structure consists of a cyclohexyl group attached to a carbon
atom that is also bonded to a hydroxyl group and a methyl group. This structure contributes to
its moderate polarity and its solubility characteristics.

Table 1: Physical Properties of 1-Cyclohexylethanol
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Property Value Units
Molecular Formula C8H160

Molecular Weight 128.21 g/mol

Boiling Point 185-187 °C

Melting Point -20 °C

Density 0.925 g/mL at 25 °C
Refractive Index 1.464 at 20 °C
Flash Point 71 °C

Table 2: Solubility Data

Solvent Solubility
Water Slightly soluble
Ethanol Miscible
Diethyl Ether Miscible
Acetone Miscible

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of 1-

Cyclohexylethanol.

Table 3: Key Spectroscopic Data for 1-

Cyclohexylethanol
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Spectroscopy Type Key Peaks/Signals
0 ~3.5 ppm (m, 1H, CH-OH), 8 ~1.7-0.9 ppm

14 NMR ppm ( ) pp
(m, 11H, cyclohexyl), 6 ~1.1 ppm (d, 3H, CHs)
0 ~74 ppm (CH-OH), & ~43 ppm (cyclohexyl

13C NMR CH), 6 ~26-28 ppm (cyclohexyl CHz), 6 ~23
ppm (CHs)

R ~3350 cm~1 (broad, O-H stretch), ~2920 cm™1
(C-H stretch), ~1070 cm~1 (C-O stretch)

Mass Spec (El) m/z 128 (M%), 110 (M* - H20), 83, 57

Experimental Protocols
Synthesis of 1-Cyclohexylethanol via Grighard Reaction

This protocol details the synthesis of 1-Cyclohexylethanol from cyclohexylmagnesium
bromide and acetaldehyde.

Materials:

Magnesium turnings

¢ lodine crystal

o Dry diethyl ether

e Bromocyclohexane

o Acetaldehyde

o Saturated agueous ammonium chloride solution

e Anhydrous magnesium sulfate

e Round-bottom flask, dropping funnel, condenser, magnetic stirrer

Procedure:
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Activate magnesium turnings with an iodine crystal in a flame-dried round-bottom flask under
an inert atmosphere.

Add a solution of bromocyclohexane in dry diethyl ether dropwise to the magnesium turnings
to form the Grignard reagent, cyclohexylmagnesium bromide. Maintain a gentle reflux.

Cool the Grignard reagent to 0 °C in an ice bath.
Add a solution of acetaldehyde in dry diethyl ether dropwise to the stirred Grignard reagent.

After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for an additional hour.

Quench the reaction by slowly adding saturated agueous ammonium chloride solution.
Separate the organic layer, and extract the aqueous layer with diethyl ether.

Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.
Filter the drying agent and remove the solvent under reduced pressure.

Purify the crude product by fractional distillation to obtain 1-Cyclohexylethanol.
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Figure 1. Workflow for the synthesis of 1-Cyclohexylethanol.
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Oxidation of 1-Cyclohexylethanol to 1-
Cyclohexylethanone

This protocol describes the oxidation of the secondary alcohol to a ketone using pyridinium
chlorochromate (PCC).

Materials:

1-Cyclohexylethanol

Pyridinium chlorochromate (PCC)

Dichloromethane (DCM)

Silica gel

Anhydrous sodium sulfate

Round-bottom flask, magnetic stirrer

Procedure:

¢ Dissolve 1-Cyclohexylethanol in dichloromethane in a round-bottom flask.
e Add pyridinium chlorochromate (PCC) to the solution in one portion.

 Stir the mixture at room temperature for 2-3 hours, monitoring the reaction by thin-layer
chromatography (TLC).

e Upon completion, dilute the reaction mixture with diethyl ether and filter through a pad of
silica gel to remove the chromium salts.

e Wash the silica gel pad with additional diethyl ether.

e Combine the filtrates and wash with dilute HCI, saturated sodium bicarbonate solution, and
brine.

» Dry the organic layer over anhydrous sodium sulfate.
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 Filter and concentrate the solvent under reduced pressure to yield the crude 1-
Cyclohexylethanone.

 Purify the product by column chromatography on silica gel if necessary.

Chemical Reactivity and Stability

1-Cyclohexylethanol undergoes typical reactions of a secondary alcohol. It can be oxidized to
the corresponding ketone, 1-cyclohexylethanone. Dehydration, typically under acidic
conditions, yields cyclohexylideneethane. It can also be converted to the corresponding ether
or ester. The compound is stable under normal storage conditions but may be sensitive to
strong oxidizing agents and strong acids.

Oxidation (e.g., PCC) 1-Cyclohexylethanone (Ketone)

Dehydration (Acid catalyst) Cyclohexylideneethane (Alkene)

/

Esterification (Carboxylic acid)

1-Cyclohexylethanol

p| Corresponding Ester
Williamson Ether Synthesis (Alkyl halide)

—p| Corresponding Ether

Click to download full resolution via product page

Figure 2. Key chemical reactions of 1-Cyclohexylethanol.

Applications in Research and Drug Development

1-Cyclohexylethanol serves as a valuable building block in organic synthesis. Its chiral nature,
when resolved into its enantiomers, makes it a useful precursor for the synthesis of chiral
ligands and catalysts. In the context of drug development, it can be incorporated into larger
molecules to modulate their lipophilicity and steric properties, potentially influencing their
pharmacokinetic and pharmacodynamic profiles. Its derivatives have been investigated for a
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range of biological activities, although 1-Cyclohexylethanol itself is not a known therapeutic
agent.

Safety and Handling

1-Cyclohexylethanol should be handled in a well-ventilated fume hood. It is combustible and
appropriate safety precautions should be taken to avoid ignition sources. Personal protective
equipment, including safety glasses, gloves, and a lab coat, should be worn. In case of contact
with skin or eyes, flush with copious amounts of water. For detailed safety information, consult
the Safety Data Sheet (SDS).

« To cite this document: BenchChem. [An In-depth Technical Guide to 1-Cyclohexylethanol:
Properties, Synthesis, and Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b074718#physical-and-chemical-properties-of-1-
cyclohexylethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
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